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Compound of Interest

Compound Name: Alloxanic acid

Cat. No.: B1218109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alloxanic acid, a derivative of alloxan, is a compound of interest in various chemical and

biological studies. A comprehensive understanding of its thermochemical properties is crucial

for applications in drug design, stability analysis, and reaction kinetics. This guide provides a

summary of the currently available physicochemical data for alloxanic acid and outlines the

standard experimental methodologies for determining its thermochemical properties.

It is important to note that a comprehensive search of the current scientific literature and

databases did not yield specific experimental or calculated values for the standard enthalpy of

formation, entropy, Gibbs free energy of formation, or heat capacity of alloxanic acid.

Therefore, this guide will focus on its known properties and the general experimental protocols

that can be employed to determine the missing thermochemical data.

Physicochemical Properties of Alloxanic Acid
While specific thermochemical data is not readily available, other physical and chemical

properties of alloxanic acid have been documented. These are summarized in the table below.
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Property Value Source

Molecular Formula C4H4N2O5 PubChem[1]

Molecular Weight 160.09 g/mol PubChem[1]

IUPAC Name

4-hydroxy-2,5-

dioxoimidazolidine-4-carboxylic

acid

PubChem[1]

CAS Number 470-44-0 PubChem[1]

Physical Appearance Prismatic crystals

Melting Point 162-163 °C

pKa 6.64 at 25°C

Experimental Protocols for Determining
Thermochemical Properties
The following section details the standard experimental methodologies that can be used to

determine the key thermochemical properties of a compound like alloxanic acid.

Standard Enthalpy of Formation (ΔHf°)
The standard enthalpy of formation is typically determined using combustion calorimetry.

Principle: A known mass of the substance is completely combusted in a high-pressure

oxygen atmosphere within a sealed container called a bomb calorimeter. The heat released

by the combustion reaction causes a temperature rise in the surrounding water bath.

Methodology:

A precisely weighed sample of alloxanic acid is placed in a crucible inside the bomb

calorimeter.

The bomb is sealed, pressurized with pure oxygen, and placed in a well-insulated water

bath of known volume.
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The initial temperature of the water is recorded.

The sample is ignited electrically.

The temperature of the water is monitored and the maximum temperature reached is

recorded.

The heat capacity of the calorimeter system (bomb, water, stirrer, etc.) is predetermined by

combusting a standard substance with a known heat of combustion, such as benzoic acid.

The heat of combustion of alloxanic acid is calculated from the temperature change and

the heat capacity of the calorimeter.

Hess's Law is then applied to the combustion reaction to calculate the standard enthalpy

of formation of alloxanic acid from the known standard enthalpies of formation of the

combustion products (CO₂, H₂O, and N₂).

Standard Molar Entropy (S°)
The standard molar entropy is determined by measuring the heat capacity of the substance as

a function of temperature, starting from a very low temperature (close to absolute zero).

Principle: Based on the Third Law of Thermodynamics, the entropy of a perfect crystal at

absolute zero is zero. The entropy at a higher temperature can be calculated by integrating

the heat capacity divided by the temperature from 0 K to the desired temperature.

Methodology:

The heat capacity (Cp) of a pure sample of alloxanic acid is measured over a wide range

of temperatures, typically from near 0 K up to room temperature (298.15 K) or higher,

using an adiabatic calorimeter.

If any phase transitions (e.g., melting) occur within the temperature range, the enthalpy of

the transition is also measured.

The entropy at 298.15 K is then calculated by numerically integrating the experimental

Cp/T data from 0 K to 298.15 K, and adding the entropy changes associated with any

phase transitions.
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Gibbs Free Energy of Formation (ΔGf°)
The standard Gibbs free energy of formation can be calculated from the standard enthalpy of

formation and the standard molar entropy.

Principle: The Gibbs free energy of formation is related to the enthalpy and entropy of

formation by the Gibbs-Helmholtz equation.

Calculation: ΔGf° = ΔHf° - TΔSf° Where:

ΔHf° is the standard enthalpy of formation of alloxanic acid.

T is the standard temperature (298.15 K).

ΔSf° is the standard entropy of formation, which is calculated from the standard molar

entropies of alloxanic acid and its constituent elements in their standard states.

Heat Capacity (Cp)
The heat capacity of alloxanic acid can be measured using various calorimetric techniques.

Principle: Heat capacity is the amount of heat required to raise the temperature of a

substance by one degree.

Methodology:

Differential Scanning Calorimetry (DSC): A small, known mass of the sample is heated at a

constant rate, and the heat flow required to maintain this rate of temperature increase is

compared to that of an empty reference pan. This difference in heat flow is directly

proportional to the heat capacity of the sample.

Adiabatic Calorimetry: As mentioned for entropy determination, this method involves

adding a known amount of heat to the sample in a highly insulated environment and

measuring the resulting temperature change.

Signaling Pathways and Logical Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1218109?utm_src=pdf-body
https://www.benchchem.com/product/b1218109?utm_src=pdf-body
https://www.benchchem.com/product/b1218109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A review of the available literature and biochemical databases did not reveal any established

signaling pathways in which alloxanic acid is a direct participant. Its biological effects are

generally considered in the context of being a hydrolysis product of alloxan, a compound

known to induce diabetes in experimental animals through the generation of reactive oxygen

species that damage pancreatic beta cells.

Generalized Experimental Workflow for
Thermochemical Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the thermochemical properties of a chemical compound like alloxanic acid.
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Caption: Generalized workflow for determining thermochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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